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Compound of Interest

Compound Name: Oxacyclohexadecan-2-one

Cat. No.: B145818

For researchers, scientists, and drug development professionals, rigorous adherence to safety
protocols is paramount, extending from chemical handling to waste disposal. This guide
provides essential, step-by-step procedures for the proper disposal of Oxacyclohexadecan-2-
one, ensuring laboratory safety, environmental responsibility, and regulatory compliance.

Hazard Assessment and Regulatory Compliance

Before initiating disposal, it is critical to consult the specific Safety Data Sheet (SDS) for
Oxacyclohexadecan-2-one. This compound is classified as hazardous, primarily due to its
potential to cause allergic skin reactions and its toxicity to aquatic life with long-lasting effects.
[1][2][3][4] Consequently, it must be managed as regulated hazardous waste.[1][5] Disposal
into sanitary sewers or regular solid waste is strictly prohibited.[1][4][6] All disposal activities
must comply with local, state, and federal regulations.[1][7]

Quantitative Data Summary

The following table summarizes key hazard and physical property data for
Oxacyclohexadecan-2-one, which serves as a reference for safe handling and disposal.
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Property Value Source

May cause an allergic skin
Hazard Classification reaction (Skin Sensitization, Thermo Fisher Scientific
Category 1).[2][4]

Toxic to aquatic life with long- Thermo Fisher Scientific,

lasting effects.[2][3][4] Guidechem

Physical State Solid.[2] Thermo Fisher Scientific
Appearance White.[2] Thermo Fisher Scientific
Melting Point 32-38°C/89.6-100.4 °F[2] Thermo Fisher Scientific

- ] 325°C /617 °F @ 760 mmHg. ] S

Boiling Point 2] Thermo Fisher Scientific
Flash Point 148 °C / 298 °F.[2] Thermo Fisher Scientific

Protective gloves, eye
Personal Protective Equipment  protection, and suitable Benchchem, Thermo Fisher
(PPE) respiratory equipment in case Scientific

of insufficient ventilation.[1][2]

Step-by-Step Disposal Protocol

The disposal of Oxacyclohexadecan-2-one and materials contaminated with it must follow a
systematic procedure to ensure safety and compliance.

Experimental Protocol: Waste Segregation and Collection

» Waste Identification: Identify all waste containing Oxacyclohexadecan-2-one, including
unused or expired chemical, contaminated labware (e.g., pipette tips, gloves), and spill
cleanup materials, as "Hazardous Waste".[1][8]

e Segregation: Do not mix Oxacyclohexadecan-2-one waste with other waste streams, such
as acids, bases, or heavy metals, unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) office.[1][9] Keep solid and liquid wastes in separate
containers.[9]
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» Container Selection: Collect the waste in a designated, leak-proof container with a secure,
screw-top lid.[10][11] The container must be made of a material chemically compatible with
the lactone. Plastic is often preferred.[5][10]

o Labeling: As soon as the first drop of waste is added, affix a "Hazardous Waste" label to the
container.[12] The label must include the full chemical name "Oxacyclohexadecan-2-one,"
the accumulation start date, and any other information required by your institution.[10][11]
[13]

o Storage: Store the sealed waste container in a designated Satellite Accumulation Area
(SAA), which must be at or near the point of waste generation.[5][13] Ensure the container is
stored in a cool, dry, well-ventilated area and placed within secondary containment to
prevent spills.[6][7]

Experimental Protocol: Spill Cleanup

o Evacuate and Ventilate: In the event of a spill, evacuate non-essential personnel from the
area and ensure adequate ventilation.[10]

e Absorb Spill: For small spills, absorb the material with an inert substance like vermiculite,
sand, or dry clay.[1][10]

e Collect Waste: Carefully collect the absorbent material and any contaminated items (e.qg.,
gloves, paper towels) and place them into a properly labeled hazardous waste container.[1]
[8][10]

o Decontaminate Area: Clean the spill area thoroughly.[1] The cleaning materials must also be
disposed of as hazardous waste.[1]

Final Disposal

e Arrange Pickup: Once the waste container is full, contact your institution's EHS office or a
licensed hazardous waste disposal company to arrange for pickup.[1][7] Do not transport
hazardous waste yourself.[10]

o Empty Containers: Containers that once held Oxacyclohexadecan-2-one must be triple-
rinsed with a suitable solvent.[6][10] This rinsate is considered hazardous waste and must be
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collected for disposal.[6][10] After triple-rinsing and air-drying, deface the original label, and
the container may then be disposed of in the regular trash.[8][10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
Oxacyclohexadecan-2-one.
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Caption: Disposal workflow for Oxacyclohexadecan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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